Cas no 136-91-4 (Butanoic acid,2-ethyl-, calcium salt (2:1))

• Product Name: Butanoic acid,2-ethyl-, calcium salt (2:1)
• CAS No: 136-91-4
• MF: C₁₂H₂₂CaO₄
• MW: 270.378683567047
• CID: 157618
• PubChem ID: 216242
• Update Time: 2025-04-19

Butanoic acid,2-ethyl-, calcium salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,2-ethyl-, calcium salt (2:1)
• calcium bis(2-ethylbutyrate)
• calcium,2-ethylbutanoate
• calcium bis(2-ethylbutanoate)
• Ethanion
• Bis(2-ethylbutanoic acid)calcium
• Bis(2-ethylbutanoic acid)calcium salt
• Calcium 2-ethylbutanoate
• Q27258870
• CALCIUM 2-ETHYLBUTANOATE [MI]
• 136-91-4
• 45Z9K2YL9V
• EINECS 205-266-3
• NS00079659
• SCHEMBL1030692
• calcium;2-ethylbutanoate
• DTXSID80159626
• UNII-45Z9K2YL9V
• BUTANOIC ACID, 2-ETHYL-, CALCIUM SALT (2:1)

• Inchi： 1S/2C6H12O2.Ca/c2*1-3-5(4-2)6(7)8;/h2*5H,3-4H2,1-2H3,(H,7,8);/q;;+2/p-2
• InChI Key： SXDNHUFAYSNOHZ-UHFFFAOYSA-L
• SMILES： [Ca+2].[O-]C(C(CC)CC)=O.[O-]C(C(CC)CC)=O

Computed Properties

• Exact Mass: 270.11446
• Monoisotopic Mass: 270.1144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 69.1
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3

Experimental Properties

• Boiling Point: 195.4°Cat760mmHg
• Flash Point: 88.4°C
• PSA: 80.26